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Compound of Interest

Compound Name: HZ-1157

Cat. No.: B1674133 Get Quote

Disclaimer: HZ-1157 is an identifier for a DHFR inhibitor, also known as 5-tert-

butoxyquinazoline-2,4-diamine. The following guidance is based on the available Safety Data

Sheet (SDS) and general best practices for the disposal of hazardous laboratory chemicals.

Users must always consult their institution's Environmental Health and Safety (EHS)

department for specific disposal protocols and comply with all local, state, and federal

regulations.

Immediate Safety and Hazard Identification
HZ-1157 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Due to its toxicity profile, HZ-1157 and any materials contaminated with it must be handled and

disposed of as hazardous waste. Under no circumstances should HZ-1157 or its containers be

disposed of in the regular trash or down the sanitary sewer.[2][3]

Waste Segregation and Collection
Proper segregation is the first critical step in the disposal process. Do not mix hazardous waste

with non-hazardous waste.[4][5]

Waste Streams:
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Solid Waste: Includes unused or expired HZ-1157 powder, contaminated personal protective

equipment (PPE) such as gloves and lab coats, weigh boats, pipette tips, and any labware

that has come into direct contact with the solid compound.[2]

Liquid Waste: Includes solutions containing HZ-1157, the first rinse of any container that held

the compound, and solvents used to clean contaminated glassware.[2][3]

Sharps Waste: Contaminated needles, syringes, or blades must be collected in a

designated, puncture-proof sharps container.[6]

Container Requirements:

Use sturdy, leak-proof containers that are chemically compatible with the waste.[2][3]

Keep containers securely closed except when adding waste.[2][3]

All containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "HZ-1157 (5-tert-butoxyquinazoline-2,4-diamine)".[2][3] Abbreviations are

not acceptable.

Store waste containers in a designated satellite accumulation area within the laboratory,

away from incompatible materials.[5] Use secondary containment, such as a tray or bin, for

all liquid waste containers.[2][5]

Step-by-Step Disposal Procedures
Procedure for Disposing of Solid HZ-1157 Waste:

Collection: Carefully place all solid waste contaminated with HZ-1157 into a designated

hazardous waste container. Minimize dust generation during transfer.

Labeling: Ensure the container is accurately labeled as "Hazardous Waste" and includes

"HZ-1157".

Storage: Store the sealed container in your lab's satellite accumulation area.

Pickup: Once the container is full, or if waste has been accumulated for an extended period,

request a waste pickup from your institution's EHS department.[2]
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Procedure for Disposing of Liquid HZ-1157 Waste:

Collection: Pour liquid waste containing HZ-1157 into a designated, compatible, and leak-

proof hazardous waste container.

Segregation: Do not mix aqueous waste with organic solvent waste unless explicitly

permitted by your EHS office.[5]

Labeling: Clearly label the container with "Hazardous Waste" and list all chemical

constituents, including solvents and their approximate concentrations.

Storage: Seal the container and place it in secondary containment in the satellite

accumulation area.

Pickup: Request a waste pickup from EHS when the container is full.

Procedure for Disposing of Empty HZ-1157 Containers:

Empty containers that held HZ-1157 are also considered hazardous waste.[2]

The first rinse of the container with a suitable solvent must be collected and disposed of as

hazardous liquid waste.[2][3]

After the initial rinse is collected, the container should be triple-rinsed.[3][4] This subsequent

rinsate may also need to be collected as hazardous waste, depending on institutional

policies.

Once thoroughly decontaminated, deface or remove all original labels from the container.[2]

[4]

Dispose of the decontaminated container as instructed by your EHS department, which may

be as regular solid waste or recycled glass.[2]

Quantitative Data Summary
The following table summarizes key quantitative thresholds relevant to the handling and

disposal of hazardous waste. These are general guidelines; specific limits are set by regulatory

bodies and institutional policies.
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Parameter Threshold/Requirement Regulatory Context

Acute Hazardous Waste

Accumulation
≤ 1 quart

Federal regulations allow for

the accumulation of up to 1

quart of acutely hazardous

waste at or near the point of

generation.[5]

Hazardous Waste

Accumulation
≤ 55 gallons

Federal regulations permit the

accumulation of up to 55

gallons of hazardous waste in

a satellite accumulation area.

[5]

Container Storage
Must be closed at all times,

except when adding waste.

A fundamental requirement to

prevent spills and emissions.

[2][3]

Container Rinsing
Triple-rinse with an appropriate

solvent.

Standard procedure for

decontaminating empty

containers that held toxic

chemicals.[3][4]

Experimental Protocol: Cell Viability Assay Waste
Generation
This protocol illustrates how HZ-1157 waste is generated in a typical laboratory setting.

Objective: To determine the IC50 of HZ-1157 in a cancer cell line.

Methodology:

Stock Solution Preparation: A 10 mM stock solution of HZ-1157 is prepared by dissolving the

powder in DMSO.

Waste Generated: Weigh paper, spatula, and microfuge tube contaminated with solid HZ-
1157.
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Serial Dilutions: The stock solution is serially diluted in cell culture medium to create a range

of treatment concentrations.

Waste Generated: Pipette tips and microfuge tubes contaminated with liquid HZ-1157.

Cell Treatment: Cells plated in 96-well plates are treated with the various concentrations of

HZ-1157.

Waste Generated: The 96-well plates containing HZ-1157 in media.

Assay: After incubation, a viability reagent (e.g., CellTiter-Glo®) is added, and luminescence

is measured.

Waste Generated: Pipette tips used to add the reagent.

All generated waste, from the initial weigh paper to the final 96-well plates, is contaminated

with HZ-1157 and must be disposed of as hazardous chemical waste following the procedures

outlined above.

Mandatory Visualizations
The following diagrams illustrate key procedural workflows.
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Caption: Workflow for HZ-1157 waste segregation and disposal.
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Caption: Decontamination and disposal of empty HZ-1157 containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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